Cas no 2408430-03-3 (2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid)

• Product Name: 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid
• CAS No: 2408430-03-3
• MF: C₁₅H₂₂BBrN₂O₆
• MW: 417.059983730316
• MDL: MFCD30735838
• CID: 4776697
• Update Time: 2026-02-26

2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• SB36083
• 2-(di-Boc-amino)-3-bromo-pyridine-5-boronic acid
• (6-(Bis(tert-butoxycarbonyl)amino)-5-bromopyridin-3-yl)boronic acid
• 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid

• MDL： MFCD30735838
• Inchi： 1S/C15H22BBrN2O6/c1-14(2,3)24-12(20)19(13(21)25-15(4,5)6)11-10(17)7-9(8-18-11)16(22)23/h7-8,22-23H,1-6H3
• InChI Key： ZJAPOTJTKNSMJK-UHFFFAOYSA-N
• SMILES： BrC1=CC(B(O)O)=CN=C1N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Topological Polar Surface Area: 109

Additional information on 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid

Introduction to 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid (CAS No. 2408430-03-3)

2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid is a highly specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2408430-03-3, serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of small-molecule drugs targeting complex diseases. The unique structural features of this compound, including its brominated pyridine core and protected amino groups, make it a versatile building block for further chemical modifications and functionalization.

The boronic acid moiety in 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The presence of the bromine substituent at the 3-position of the pyridine ring further enhances the reactivity of this compound, making it an ideal candidate for palladium-catalyzed coupling reactions with various aryl halides and heteroaryl compounds. Such transformations are fundamental in constructing complex drug scaffolds, including kinase inhibitors and other therapeutic agents.

In recent years, there has been a surge in research focused on developing novel treatments for oncological diseases. 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid has emerged as a key intermediate in the synthesis of inhibitors targeting kinases, which are enzymes overexpressed in many cancer cell lines. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. By incorporating this compound into drug design strategies, researchers have been able to develop potent and selective kinase inhibitors that exhibit promising preclinical activity. For instance, derivatives of this compound have shown efficacy in inhibiting tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), which are critical drivers in various cancers.

The protecting group diisobutyl carbamate (Boc) on the amino functions plays a pivotal role in ensuring regioselectivity during synthetic transformations. The Boc group not only stabilizes the amino groups but also prevents unwanted side reactions that could arise from their reactivity. Once the desired coupling reactions are complete, the Boc group can be readily removed under mild acidic conditions, revealing the free amino groups for further functionalization or coupling to other pharmacophores. This modular approach allows for the efficient construction of complex drug candidates with minimal synthetic challenges.

Advances in computational chemistry and molecular modeling have further accelerated the development of novel drug candidates incorporating 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid. These computational tools enable researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By integrating experimental data with computational insights, scientists have been able to fine-tune the pharmacological properties of kinase inhibitors derived from this intermediate. Such integrative approaches are essential for translating laboratory discoveries into viable therapeutic agents that can address unmet medical needs.

The boronic acid functionality also opens up possibilities for exploring alternative coupling methodologies beyond traditional Suzuki-Miyaura reactions. For example, recent studies have demonstrated the utility of copper-free Miyaura cross-coupling reactions using palladium catalysts under inert conditions. These modifications have expanded the synthetic toolkit available to medicinal chemists, allowing for greater flexibility in constructing diverse drug libraries. Additionally, the bromine atom at the 3-position provides an opportunity for further derivatization through nucleophilic aromatic substitution or metal-catalyzed borylation reactions, enabling access to a wide range of structural variants.

The pharmaceutical industry has increasingly recognized the importance of boronic acid derivatives due to their favorable pharmacokinetic properties and biological activity. 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid exemplifies how a single intermediate can serve as a platform for generating multiple drug candidates with distinct therapeutic profiles. Its versatility has been leveraged in designing molecules targeting not only cancer but also inflammatory diseases and infectious disorders. The ability to modify its core structure while retaining key functional groups has allowed researchers to explore diverse biological pathways without starting from scratch.

In conclusion, 2-(Di-Boc-amino)-3-bromo-pyridine-5-boronic acid (CAS No. 2408430-03-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features facilitate efficient synthetic routes to biologically active molecules, particularly kinase inhibitors used in oncology. The ongoing advancements in synthetic methodologies and computational chemistry continue to enhance its utility as an intermediate, driving innovation in medicinal chemistry and therapeutic discovery.